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Compound of Interest

Compound Name: APIEZON GREASE L

Cat. No.: B1171838

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Apiezon L
grease as a lubricant and sealant in high vacuum pumps and systems. Adherence to these
guidelines is crucial for achieving optimal vacuum performance and preventing system
contamination.

Introduction to Apiezon L Grease in High Vacuum
Applications

Apiezon L grease is a silicone- and halogen-free hydrocarbon-based lubricant specifically
designed for use in ultra-high vacuum (UHV) environments.[1][2] Its unique properties make it
an ideal choice for lubricating moving parts and sealing joints in high vacuum pumps and
scientific instrumentation where contamination is a critical concern.[3] Unlike silicone-based
greases, Apiezon L does not exhibit "creep” or "carry over," phenomena that can lead to the
contamination of sensitive samples and analytical components.[1][4] This is particularly
important in techniques such as mass spectrometry and infrared spectroscopy.[3]

The robust hydrocarbon structure of Apiezon L grease also provides it with a powerful
"gettering" action, enabling it to absorb potentially harmful grease and chemical impurities from
metal and glass surfaces.[1][3] Furthermore, its inherent resistance to irradiation makes it a
superior lubricant in applications with high radiation levels, where other materials like esters,
silicones, or halogenated paraffins would decompose.[3][4]
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Key Properties of Apiezon L Grease

A comprehensive understanding of the physical and chemical properties of Apiezon L grease is

essential for its proper application. The following table summarizes its key characteristics.

Property Value References
Vapor Pressure 7 x 10~ Torr at 20°C [1][4]
2 x 10711 Torr at 20°C [5][6]

Recommended Operating
10 to 30°C (50 to 86°F)

[1](7]

Temperature
Melting Point 42 to 52°C (108 to 126°F) [7118]
N Hydrocarbon grease with no
Composition N [7][8]
additives
Contamination Profile Silicone and halogen-free [1][2]

o _ Maintains excellent lubrication
Radiation Resistance o o o
in high radiation applications

[3]1°]

N Soluble in hydrocarbon
Solubility vent
solvents

[1]14]

Special Features Powerful 'gettering’ action

[1]3]

Application Protocol for High Vacuum Pumps

This protocol outlines the standardized procedure for applying Apiezon L grease to the

components of high vacuum pumps to ensure a reliable seal and effective lubrication.

3.1. Materials Required:

e Apiezon L grease

e Lint-free wipes

e Solvent-resistant gloves
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» Appropriate hydrocarbon solvent (e.g., hexane, toluene)

e Clean, dedicated application tools (e.g., spatula, syringe)

o Well-ventilated workspace or fume hood

3.2. Experimental Protocol:

» Surface Preparation:

o Thoroughly clean all surfaces to be treated with Apiezon L grease.

o Use a suitable hydrocarbon solvent and lint-free wipes to remove any pre-existing
lubricants, oils, dust, or other contaminants.

o Ensure surfaces are completely dry before applying the grease. This can be achieved by
air drying in a clean environment or using a stream of dry, inert gas (e.g., nitrogen).

o Grease Application:

o Using a clean, dedicated applicator, apply a thin, uniform layer of Apiezon L grease to the
sealing or lubricating surfaces.

o Avoid applying an excessive amount of grease, as this can lead to system contamination
and is unnecessary for achieving a good seal. The goal is to create a continuous, thin film.

o For rotating components, apply the grease and manually rotate the part to ensure even
distribution.

o Assembly and Quality Control:

o Carefully assemble the greased components, ensuring that the grease layer is not
compromised.

o Wipe away any excess grease that may have been squeezed out of the joint using a
clean, lint-free cloth lightly dampened with a hydrocarbon solvent.
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o Visually inspect the joint to ensure a continuous, transparent seal is formed. The absence
of voids or channels in the grease is indicative of a good seal.

e System Pump-Down and Bake-Out:
o Once assembled, the vacuum system can be pumped down.

o Note that Apiezon L grease is not recommended for use at temperatures exceeding 30°C.
[5][8] Therefore, if a system bake-out is required, ensure that the greased components do
not exceed this temperature to prevent significant outgassing.

3.3. Removal of Apiezon L Grease:

Apiezon L grease can be readily removed by wiping with a lint-free cloth soaked in a
hydrocarbon solvent.[1] For complete removal, components can be sonicated in a suitable
solvent bath.

Diagrams

The following diagrams illustrate the application workflow and the key characteristics of
Apiezon L grease that make it suitable for high vacuum applications.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.2spi.com/item/z05039/
https://www.emsdiasum.com/apiezon-greases
https://apiezon.com/products/vacuum-greases/apiezon-l-grease/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. Clean Surfaces
(Hydrocarbon Solvent)

2. Dry Surfaces

Prepgration

3. Apply Thin, Uniform Layer

Appli¢cation
v

4. Assemble Components

:

5. Remove Excess Grease

:

6. Visually Inspect Seal

Assembly & QC

7. System Pump-Down

Finalization

Figure 1: Apiezon L Grease Application Workflow
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Figure 1: Apiezon L Grease Application Workflow
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Figure 2: Key Properties of Apiezon L Grease for High Vacuum

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. apiezon.com [apiezon.com]

2. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a
Better World [lesker.com]

3. agarscientific.com [agarscientific.com]

4. highvacdepot.com [highvacdepot.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1171838?utm_src=pdf-body-img
https://www.benchchem.com/product/b1171838?utm_src=pdf-custom-synthesis
https://apiezon.com/products/vacuum-greases/apiezon-l-grease/
https://www.lesker.com/newweb/fluids/greases-hydrocarbon-apiezon/apiezonl/
https://www.lesker.com/newweb/fluids/greases-hydrocarbon-apiezon/apiezonl/
https://www.agarscientific.com/apiezon-l-grease
https://highvacdepot.com/product/apiezon-l-vacuum-grease/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

5. Apiezon L Ultra High Vacuum Grease, Silicone & Halogen Free, CAS #8009-03-8 |
Z05039 | SPI Supplies [2spi.com]

e 6. Ideal Vacuum | Vacuum Greases, Apiezon Greases [idealvac.com]
e 7. proscitech.com.au [proscitech.com.au]

e 8. emsdiasum.com [emsdiasum.com]

e 9. tedpella.com [tedpella.com]

 To cite this document: BenchChem. [Application Notes and Protocols for Apiezon L Grease
in High Vacuum Systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171838#apiezon-|-grease-as-a-lubricant-for-high-
vacuum-pumps]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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